Cas no 119715-52-5 (Ethanone, 2-hydroxy-1-(tetrahydro-2-methyl-2H-pyran-2-yl)-)

• Product Name: Ethanone, 2-hydroxy-1-(tetrahydro-2-methyl-2H-pyran-2-yl)-
• CAS No: 119715-52-5
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 1212008
• PubChem ID: 14120425
• Update Time: 2025-04-20

Ethanone, 2-hydroxy-1-(tetrahydro-2-methyl-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-hydroxy-1-(tetrahydro-2-methyl-2H-pyran-2-yl)-
• 119715-52-5
• DB-116818

• Inchi： 1S/C8H14O3/c1-8(7(10)6-9)4-2-3-5-11-8/h9H,2-6H2,1H3
• InChI Key： AVWRFIZDVFVTCF-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C(CO)=O)C

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.5Ų